Cas no 223514-48-5 (5-Bromo-2-(piperazin-1-yl)thiazole)

5-Bromo-2-(piperazin-1-yl)thiazole is a heterocyclic compound featuring a bromo-substituted thiazole core linked to a piperazine moiety. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a key intermediate for synthesizing biologically active molecules. The bromo group offers a reactive site for further functionalization via cross-coupling reactions, while the piperazine ring enhances solubility and binding affinity in target interactions. Its well-defined reactivity profile makes it valuable for constructing pharmacophores in CNS-targeting agents, kinase inhibitors, and antimicrobial compounds. The compound's stability and synthetic accessibility further support its utility in high-throughput and exploratory research applications.

5-Bromo-2-(piperazin-1-yl)thiazole structure

223514-48-5 structure

Product Name:5-Bromo-2-(piperazin-1-yl)thiazole

CAS No:223514-48-5

MF:C₇H₁₀BrN₃S

MW:248.143398761749

CID:244555

PubChem ID:18423006

Update Time:2025-10-13

5-Bromo-2-(piperazin-1-yl)thiazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(piperazin-1-yl)thiazole
- 1-(5-Bromo-thiazol-2-yl)-piperazine
- 1-(5-Bromo-thiazol-2-yl)piperazine
- 5-bromo-2-piperazin-1-yl-1,3-thiazole
- Piperazine,1-(5-bromo-2-thiazolyl)-
- 1-(5-Bromothiazol-2-yl)piperazine
- 1-(5-Bromo-thiazol-2-yl)-piperazine
- ANW-63593
- CTK4E9240
- SureCN2628928
- 5-bromo-2-piperazin-1-yl-1, 3-thiazole
- FT-0718542
- DTXSID80593622
- JYESJZJBOOVSEA-UHFFFAOYSA-N
- 1-(5-BROMO-1,3-THIAZOL-2-YL)PIPERAZINE
- F98136
- AB54328
- 1-(5-BROMO-2-THIAZOLYL)-PIPERAZINE
- 223514-48-5
- SCHEMBL2628928
- EN300-7805429
- AKOS012384963
- DA-17782
- Inchi： 1S/C7H10BrN3S/c8-6-5-10-7(12-6)11-3-1-9-2-4-11/h5,9H,1-4H2
- InChI Key： JYESJZJBOOVSEA-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(N2CCNCC2)S1

Computed Properties

Exact Mass: 246.978
Monoisotopic Mass: 246.97788g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 56.4Å²

Experimental Properties

Density: 1.584±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3 g/l) (25 º C),
PSA: 28.16

5-Bromo-2-(piperazin-1-yl)thiazole Pricemore >>

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